Cas no 2172492-14-5 (2-(1-amino-3-methylcyclohexyl)propan-2-ol)

• Product Name: 2-(1-amino-3-methylcyclohexyl)propan-2-ol
• CAS No: 2172492-14-5
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 6195946
• PubChem ID: 165750213
• Update Time: 2025-06-15

2-(1-amino-3-methylcyclohexyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(1-amino-3-methylcyclohexyl)propan-2-ol
• 2172492-14-5
• EN300-1641997

• Inchi： 1S/C10H21NO/c1-8-5-4-6-10(11,7-8)9(2,3)12/h8,12H,4-7,11H2,1-3H3
• InChI Key： OUSKDVHSZFCXJX-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1(CCCC(C)C1)N

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(1-amino-3-methylcyclohexyl)propan-2-ol

Professional Introduction to 2-(1-amino-3-methylcyclohexyl)propan-2-ol (CAS No. 2172492-14-5)

2-(1-amino-3-methylcyclohexyl)propan-2-ol, with the chemical identifier CAS No. 2172492-14-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development and therapeutic interventions. The molecule consists of a propan-2-ol backbone substituted with a 1-amino-3-methylcyclohexyl group, which imparts distinct chemical and pharmacological properties.

The structural configuration of 2-(1-amino-3-methylcyclohexyl)propan-2-ol is pivotal in determining its biological activity. The presence of the amino group and the methyl-substituted cyclohexyl ring suggests possible interactions with biological targets, making it a candidate for further investigation in medicinal chemistry. Recent advancements in computational chemistry have enabled more precise modeling of such molecules, allowing researchers to predict their behavior in biological systems with greater accuracy.

In the realm of drug discovery, the synthesis and characterization of novel compounds like 2-(1-amino-3-methylcyclohexyl)propan-2-ol are essential steps toward developing new therapeutic agents. The compound's ability to modulate biological pathways may make it useful in treating a variety of conditions, including neurological disorders and inflammatory diseases. Studies have begun to explore its potential as a precursor or intermediate in the synthesis of more complex pharmacophores.

The stereochemistry of the cyclohexyl ring in 2-(1-amino-3-methylcyclohexyl)propan-2-ol plays a crucial role in its pharmacological profile. The 3-methyl substitution introduces steric hindrance that can influence how the molecule interacts with enzymes and receptors. This aspect has been a focus of interest for researchers aiming to optimize the compound's efficacy and selectivity. Techniques such as X-ray crystallography and NMR spectroscopy have been employed to elucidate its three-dimensional structure, providing valuable insights into its mechanism of action.

Recent research has highlighted the importance of amino alcohol derivatives in pharmaceutical development. Compounds like 2-(1-amino-3-methylcyclohexyl)propan-2-ol exhibit unique properties that make them attractive candidates for further exploration. For instance, their ability to act as chiral auxiliaries or ligands in asymmetric synthesis has been demonstrated in several studies. This capability is particularly valuable in the production of enantiomerically pure drugs, which often exhibit superior pharmacological properties compared to their racemic counterparts.

The potential applications of 2-(1-amino-3-methylcyclohexyl)propan-2-ol extend beyond traditional drug development. Its structural motifs have been explored in the design of novel materials with specialized functions, such as chiral catalysts and molecular recognition agents. These applications leverage the compound's ability to selectively interact with specific molecular targets, making it a versatile tool in both synthetic and analytical chemistry.

In conclusion, 2-(1-amino-3-methylcyclohexyl)propan-2-ol (CAS No. 2172492-14-5) represents a promising compound with diverse potential applications in pharmaceuticals and materials science. Its unique structural features and biological interactions make it an attractive subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this are likely to play an increasingly important role in advancing therapeutic strategies and innovative technologies.